Cas no 38605-72-0 (1-chloro-9H-thioxanthen-9-one)

1-chloro-9H-thioxanthen-9-one structure
1-chloro-9H-thioxanthen-9-one structure
Product Name:1-chloro-9H-thioxanthen-9-one
CAS No:38605-72-0
MF:C13H7ClOS
MW:246.712081193924
CID:923735
PubChem ID:618849
Update Time:2025-04-19

1-chloro-9H-thioxanthen-9-one Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-9H-thioxanthen-9-one
    • 1-chlorothioxanthen-9-one
    • 1-chloro-thioxanthen-9-one
    • 1-Chlorthioxanthen-9-on
    • 1-Chlor-thioxanthen-9-on
    • 1-Chlorthioxanthon
    • 9H-Thioxanthen-9-one, 1-chloro-
    • AC1LDHZG
    • CTK4I0223
    • SureCN151907
    • DTXSID40191926
    • CHLOROTHIOXANTHONE
    • F84415
    • 1-chloro-thioxanthone
    • AKOS001600291
    • 1-Chloro-9H-thioxanthen-9-one #
    • NS00030424
    • MS-0343
    • EU-0068202
    • S7JG568NMQ
    • EINECS 254-034-8
    • SCHEMBL151907
    • 10H-Dibenzo[b,E]thiopyran-10-one, 1-chloro-
    • 38605-72-0
    • DTXCID80114417
    • Inchi: 1S/C13H7ClOS/c14-9-5-3-7-11-12(9)13(15)8-4-1-2-6-10(8)16-11/h1-7H
    • InChI Key: YNSNJGRCQCDRDM-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=C1C(C1C=CC=CC=1S2)=O

Computed Properties

  • Exact Mass: 245.99071
  • Monoisotopic Mass: 245.9906137g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07

1-chloro-9H-thioxanthen-9-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
MS-0343-1MG
1-chloro-9H-thioxanthen-9-one
38605-72-0 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
MS-0343-5MG
1-chloro-9H-thioxanthen-9-one
38605-72-0 >90%
5mg
£46.00 2025-02-09
Key Organics Ltd
MS-0343-10MG
1-chloro-9H-thioxanthen-9-one
38605-72-0 >90%
10mg
£63.00 2025-02-09
Key Organics Ltd
MS-0343-20MG
1-chloro-9H-thioxanthen-9-one
38605-72-0 >90%
20mg
£76.00 2023-04-19
Key Organics Ltd
MS-0343-50MG
1-chloro-9H-thioxanthen-9-one
38605-72-0 >90%
50mg
£102.00 2025-02-09
Key Organics Ltd
MS-0343-100MG
1-chloro-9H-thioxanthen-9-one
38605-72-0 >90%
100mg
£146.00 2025-02-09
1PlusChem
1P00CSAA-100mg
1-chloro-9H-thioxanthen-9-one
38605-72-0 95%
100mg
$215.00 2024-05-03
1PlusChem
1P00CSAA-250mg
1-chloro-9H-thioxanthen-9-one
38605-72-0 95%
250mg
$333.00 2024-05-03
Aaron
AR00CSIM-100mg
1-Chloro-9H-thioxanthen-9-one
38605-72-0 98%
100mg
$120.00 2025-02-13
Aaron
AR00CSIM-250mg
1-Chloro-9H-thioxanthen-9-one
38605-72-0 98%
250mg
$200.00 2025-02-13
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